Cas no 577773-09-2 (Isowyosine)

• Product Name: Isowyosine
• CAS No: 577773-09-2
• MF: C₁₄H₁₇N₅O₅
• MW: 335.315282583237
• CID: 4673900
• PubChem ID: 90658787
• Update Time: 2025-11-02

Isowyosine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-6,7-dimethyl-3-β-D-ribofuranosyl-9H-imidazo[1,2-a]purin-9-one
• Isowyosine
• imG2

• Inchi： 1S/C14H17N5O5/c1-5-6(2)19-12(23)8-11(17-14(19)16-5)18(4-15-8)13-10(22)9(21)7(3-20)24-13/h4,7,9-10,13,20-22H,3H2,1-2H3,(H,16,17)/t7-,9-,10-,13-/m1/s1
• InChI Key： BINGDNLMMYSZFR-QYVSTXNMSA-N
• SMILES： O=C1N2C(=C(C)N=C2NC2N([C@H]3[C@@H]([C@H](O)[C@@H](CO)O3)O)C=NC1=2)C

Computed Properties

• Exact Mass: 335.12296866g/mol
• Monoisotopic Mass: 335.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on Isowyosine

Exploring the Potential of Isowyosine (CAS No. 577773-09-2): A Comprehensive Overview

In the ever-evolving landscape of chemical research, Isowyosine (CAS No. 577773-09-2) has emerged as a compound of significant interest. This article delves into the properties, applications, and current research trends surrounding this intriguing molecule, providing valuable insights for researchers, industry professionals, and enthusiasts alike.

Isowyosine belongs to a class of compounds that have garnered attention in recent years due to their potential in various scientific and industrial applications. With the increasing demand for novel compounds in fields such as pharmaceuticals, materials science, and biotechnology, understanding the characteristics of Isowyosine becomes particularly relevant.

The molecular structure of Isowyosine (CAS No. 577773-09-2) contributes to its unique properties. Researchers have been particularly interested in its stability under different environmental conditions, solubility characteristics, and potential interactions with other compounds. These properties make it a subject of ongoing investigation in multiple research laboratories worldwide.

One of the most frequently asked questions about Isowyosine in scientific circles concerns its potential applications. Current research suggests possible uses in specialized formulations, where its molecular characteristics could offer distinct advantages. However, it's important to note that many of these applications are still in the experimental phase, with researchers continuing to explore the full range of possibilities.

The synthesis of Isowyosine (CAS No. 577773-09-2) involves specific chemical processes that have been refined over time. Recent advancements in synthetic chemistry have led to more efficient production methods, making the compound more accessible for research purposes. These developments align with the growing interest in sustainable and cost-effective synthesis routes across the chemical industry.

From a commercial perspective, the market for specialized compounds like Isowyosine has shown steady growth. This trend reflects the broader expansion of the fine chemicals sector, driven by increasing demand from research institutions and specialized industries. Market analysts have noted particular interest in compounds that offer unique properties for innovative applications.

Quality control and characterization of Isowyosine (CAS No. 577773-09-2) remain critical aspects for researchers and manufacturers. Advanced analytical techniques, including chromatography and spectroscopy methods, are routinely employed to ensure purity and verify structural integrity. These quality assurance measures are essential for maintaining research reproducibility and product consistency.

Recent publications in scientific journals have highlighted new findings about Isowyosine, contributing to a growing body of knowledge about this compound. Researchers are particularly interested in exploring its potential interactions with biological systems and its behavior under various experimental conditions. These studies often form the basis for further investigation into practical applications.

Storage and handling considerations for Isowyosine (CAS No. 577773-09-2) follow standard laboratory protocols for similar compounds. Proper storage conditions, typically involving controlled temperature environments and appropriate containment, help maintain the compound's stability over extended periods. These protocols align with general best practices in chemical management.

The future research directions for Isowyosine appear promising, with several academic and industrial research groups actively investigating its properties. Current projects focus on understanding its fundamental characteristics while exploring potential innovative applications. These efforts contribute to the broader scientific community's understanding of similar compounds and their potential uses.

For researchers considering working with Isowyosine (CAS No. 577773-09-2), it's recommended to consult the latest scientific literature and technical data sheets. Staying informed about recent developments ensures that experimental work builds upon the most current understanding of the compound's properties and behavior.

As interest in specialized chemical compounds continues to grow, Isowyosine represents an interesting case study in how novel molecules can capture scientific attention. Its journey from initial discovery to potential applications illustrates the dynamic nature of chemical research and development in the 21st century.

The environmental considerations surrounding Isowyosine (CAS No. 577773-09-2) are also subject to ongoing research. As with any chemical compound, understanding its environmental fate and potential impact forms an important part of comprehensive characterization. Current studies aim to provide data that can inform responsible use and disposal practices.

In conclusion, Isowyosine stands as a compelling example of how specialized chemical compounds continue to drive innovation across multiple scientific disciplines. As research progresses, our understanding of its properties and potential applications will undoubtedly expand, offering new opportunities for scientific advancement and practical utilization.